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Compound of Interest

Compound Name: 5-Sulfosalicylic acid

Cat. No.: B1585344

Essential Safety and Handling Guide for 5-
Sulfosalicylic Acid

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 5-Sulfosalicylic acid. It offers procedural, step-by-step
guidance for safe operational use and disposal.

Chemical and Physical Properties

The following table summarizes key quantitative data for 5-Sulfosalicylic acid dihydrate.

Property Value Citations
CAS Number 5965-83-3 [1][2][3]
Molecular Formula C7He06S-2H20 [11[3114]
Molecular Weight 254.22 g/mol [1]

White, colorless or slightly pink
Appearance ) [11[5]
crystalline powder

Melting Point 105°C - 110°C (221°F - 230°F)  [1]
N Soluble in water and diethyl
Solubility [1][6]
ether
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Toxicity and Hazard Information

5-Sulfosalicylic acid is classified as a hazardous substance.[7] It is crucial to understand its

toxicological profile for safe handling.

Hazard Classification

Description

Citations

Acute Oral Toxicity (LD50)

1850 mg/kg [Rat]

[1]

Skin Contact

Causes severe skin burns and
irritation.[2][4][8][9] May be
absorbed through the skin.[1]

[11(2][4108]0°]

Eye Contact

Causes serious eye damage,
with a risk of irreversible injury.
[2][7][8] Direct contact can
produce pain, tears, and
burns.[7]

(21718l

Inhalation

Causes respiratory tract and
mucous membrane irritation.[1]
[51[10]

[1](5][10]

Ingestion

Harmful if swallowed.[7][10]
Can cause chemical burns in
the mouth and gastrointestinal
tract.[7] Ingestion of less than
150 grams may be fatal or

cause serious damage.[7]

[71(10]

Chronic Effects

Repeated or prolonged
exposure can cause damage
to target organs such as
mucous membranes, skin, and
eyes.[1][3]

[1]3]

Operational Plan: Handling and Storage

A systematic approach is essential when working with 5-Sulfosalicylic acid to minimize

exposure and ensure safety.
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Engineering Controls

To minimize airborne exposure, appropriate engineering controls must be in place.

e Ventilation: Use in a well-ventilated area.[11] Employ process enclosures or local exhaust

ventilation to keep airborne levels below recommended exposure limits.[1][6]

o Safety Stations: Ensure safety showers and eyewash stations are readily accessible and

close to the workstation.[9][12]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent skin, eye, and respiratory contact.[5][10]

PPE Type

Specification

Citations

Eye/Face Protection

Wear tightly fitting safety
goggles.[2] Use equipment
tested and approved under
government standards like
NIOSH (US) or EN 166 (EU).
[2] A face shield may also be

required.

[2][4][13]

Skin Protection

Wear chemical-resistant
gloves (tested to standards like
EN 374).[7][13] Wear
appropriate protective clothing,
such as a lab coat or a full suit,

to prevent skin exposure.[9]

[6107][9][13]

Respiratory Protection

If dust is generated, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with a P2 filter.[9] A
self-contained breathing
apparatus may be necessary

for spills.

[6]19]
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Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all engineering controls are functioning correctly. Read
the Safety Data Sheet (SDS) thoroughly.[12] Clearly label all containers.[11]

e Donning PPE: Put on all required PPE as specified in the table above.

e Weighing/Transfer: Handle the solid material carefully to avoid creating dust.[10] If possible,
perform these operations within a chemical fume hood.[12] Ground all equipment containing
the material to prevent static discharge.[1]

e In Use: Avoid contact with incompatible materials such as oxidizing agents, alkalis, strong
acids, and bases.[1][5][11]

o Post-Handling: After handling, wash hands and face thoroughly with soap and water.[7][10]
Clean all equipment used.

» Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Contaminated clothing
should be laundered separately before reuse.[2][7]

Storage Plan

Proper storage is critical to maintain the chemical's stability and prevent hazardous situations.

Container: Store in the original, tightly closed container in a cool, dry, and well-ventilated
area.[1][10][11]

Conditions: The recommended storage temperature is 15-25 °C.[13]

Light Sensitivity: The material is sensitive to light; store in light-resistant containers.[1][5][11]

Incompatibilities: Store away from incompatible materials and foodstuffs.[7][11]
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Caption: Workflow for Safe Handling of 5-Sulfosalicylic Acid.
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Emergency and Disposal Plans

Immediate and appropriate action during an emergency is vital.

First Aid Measures

Exposure Route

First Aid Protocol

Citations

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek
immediate medical attention.
[31[9][10]

[316][9][10]

Skin Contact

Immediately remove all
contaminated clothing. Rinse
the skin with plenty of water for
at least 15 minutes.[1][12]
Seek immediate medical
attention.[2][12] Treat chemical

burns as thermal burns.[7][11]

[1I(2][7][11][12]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15-
20 minutes, holding eyelids
open.[1][3][8] Remove contact
lenses if present and easy to
do.[5][8] Seek immediate
medical attention from an
ophthalmologist.[2][8]

[L1(2]E3105]08]

Ingestion

Rinse mouth with water.[8] Do
NOT induce vomiting.[12] If the
person is conscious, give two
glasses of water to drink. Seek
immediate medical attention.
[11[4]1(12]

[11(2][41[8][10][12]
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Accidental Release Measures (Spills)

o Small Spill: Use appropriate tools to carefully sweep or shovel the spilled solid into a
suitable, labeled waste disposal container.[1][5] Avoid generating dust.[10][11] Clean the
contaminated surface with water.[1]

o Large Spill: Evacuate personnel from the area and move upwind.[11] Wear full protective
clothing, including a self-contained breathing apparatus.[7][11] Stop the leak if it is safe to do
s0.[7] Contain the spill with sand, earth, or vermiculite.[7] Shovel the material into a
convenient waste disposal container.[1] Prevent the spill from entering drains or waterways.
[71[10][13]

Waste Disposal Plan

All waste materials must be handled as hazardous waste.

o Chemical Waste: Dispose of surplus and non-recyclable solutions by offering them to a
licensed disposal company.[10] Treatment may involve neutralization with soda-lime or soda-
ash, followed by burial in a licensed landfill or incineration.[7][11]

o Contaminated PPE and Materials: Place all contaminated items, such as gloves, wipes, and
containers, in a sealed, labeled bag or container for disposal as hazardous waste.[5]

o Containers: Decontaminate empty containers before disposal.[7][11] Observe all label
warnings until containers are cleaned or destroyed.[11]

Always dispose of chemical waste in accordance with local, regional, and national regulations.
[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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